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Cat. No.: B15544741
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A comprehensive review of its core biological functions, metabolic significance, and the

experimental methodologies used in its study.

Abstract
(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a crucial intermediate in the biosynthesis and

degradation of branched-chain fatty acids. This technical guide provides an in-depth

exploration of its biological role, delineating its position within key metabolic pathways. The

document is intended for researchers, scientists, and drug development professionals, offering

a detailed overview of the quantitative data, experimental protocols, and signaling pathways

associated with this molecule.

Introduction
(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a thioester of coenzyme A and (S)-3-hydroxy-

13-methyltetradecanoic acid. As a derivative of a methyl-branched fatty acid, it plays a

specialized role in lipid metabolism, distinct from its straight-chain counterparts. The presence

of a methyl group at the 13th position introduces structural specificity that influences its
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enzymatic processing and biological activity. This guide will systematically unpack the known

functions and experimental basis of our understanding of this unique metabolite.

Biological Role and Significance
The primary biological role of (S)-3-Hydroxy-13-methyltetradecanoyl-CoA is as an

intermediate in the β-oxidation of 13-methyltetradecanoic acid. This metabolic process is

essential for the catabolism of branched-chain fatty acids, which are common constituents of

bacterial membranes and can be ingested through the diet.

Role in Fatty Acid β-Oxidation
(S)-3-Hydroxy-13-methyltetradecanoyl-CoA is a specific intermediate in the mitochondrial

fatty acid β-oxidation pathway. The breakdown of 13-methyltetradecanoyl-CoA follows the

canonical steps of β-oxidation, with modifications to accommodate the methyl branch.

DOT Script for the β-Oxidation Pathway of 13-Methyltetradecanoyl-CoA
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Mitochondrial Matrix

13-Methyltetradecanoyl-CoA trans-Δ2-13-Methyltetradecenoyl-CoA

Acyl-CoA Dehydrogenase
(FAD -> FADH2) (S)-3-Hydroxy-13-methyltetradecanoyl-CoA

Enoyl-CoA Hydratase
(+ H2O) 3-Keto-13-methyltetradecanoyl-CoA

3-Hydroxyacyl-CoA Dehydrogenase
(NAD+ -> NADH)

Dodecanoyl-CoA

β-Ketothiolase
(+ CoA-SH)

Acetyl-CoA

11-Methyl-3-oxododecanoic acid

Esterification with N-hydroxysuccinimide

Stereoselective reduction of β-keto group
(e.g., using a chiral borane reagent)

Thioesterification with Coenzyme A

(S)-3-Hydroxy-13-methyltetradecanoyl-CoA
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High ATP/ADP Ratio

β-Oxidation of Branched-Chain Fatty Acids

Inhibits

High NADH/NAD+ Ratio

Inhibits

Low Energy State
(High AMP/ATP)

AMPK Activation

Activates
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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